Electronic cigarettes (e-cig) have gained popularity around the world and its health risks demands more research. This study aims at characterizing e-cig liquids (e-liquids) and its constituents by Total Reflection X-ray Spectrometry (TXRF). The internal standard method was the quantification procedure employed. The spectrometer's performance was evaluated with one certified reference material and spiked samples. It was possible to quantify K, Ca, Ti, Cr, Mn, Fe, Ni, Cu, Zn, Br, and Pb in the e-liquids. Concentrations above the limit for potable water were found in 10 out of 38 samples. Principal component analysis was useful for identifying toxic samples. TXRF is a promising technique for e-liquids evaluation due to its simplicity and performance.

Kβ/Kα X-ray intensity ratio values of Cu and Ag in CuxAg1-x (x = 53.5, 67.6, 76.9, 85.4, 89.6) thin alloy films produced from two different sources by the physical vapour deposition method have been determined by the Energy Dispersive X-ray Fluorescence Spectroscopy (EDXRF) method. The changes in the crystal structures of CuxAg1-x thin alloy films caused by the changes in the Cu and Ag concentrations, which affect the valence electronic structure have been investigated by the X-ray Diffraction (XRD) techniques. The obtained values were compared with the theoretical and fitted values for pure Cu and Ag elements.

[18F]FDG radiopharmaceutical production is performed with automatic synthesis modules, which enables to carry out the production process safely, reliably and reproducibly.This study aimed to investigate the factors which may influence and give inconsistent radiochemical synthesis yield, as well as common pitfalls in the synthesis process which can occur. We evaluated more than 500 batches in the overall study.The results confirmed that irradiation parameter affect the production yield of the final product, also transport capillary capability and some synthesis factors have an impact on [18F]FDG radiochemical synthesis yield.

Segmented gamma scanning (SGS) is a fast and effective method for measuring radioactive waste drum. The efficiency calibration is directly related to the accuracy of reconstructed radioactivity. An efficiency function model and SGS efficiency calibration method are proposed for solving existing SGS efficiency calibration problems such as time lag, limited by experimental sources or difficult to effectively combine with SGS system. The SGS system model is established by the Geant4 to calculate the segment efficiency under different linear attenuation coefficients of medium and gamma energies. The efficiency calibration function is established with the function model and parameters. Waste drum samples are constructed with the polyethylene and point sources 137Cs/60Co to complete SGS experimental measurement, efficiency calibration and radioactivity reconstruction. The result shows that the relative deviation of the reconstructed activity of a single point source at different locations in the drum is −50.48% to 43.69% and it of multi-point sources in a segment or a drum is −27.88% to 3.57%. Experimental results verify the effectiveness of this efficiency function model and SGS calibration method.

An analytical method is used to describe isotope production at an electron accelerator. The key characteristics that determine the total target activity and its distribution have been established. The expressions for the reaction yield depend explicitly on the irradiation regime and parameters of the giant dipole resonance. The model predictions for the bremsstrahlung spectrum and yield of the reference reactions are in good agreement with the results of simulation and experiment.

The absolute intensity for the 803-keV γ ray of 210Po was evaluated by α-γ coincidence technique. A liquid sample with a known amount of 210Po embedded in scintillation fluid was measured in a coincidence-based system that comprises a Liquid Scintillator (LS) detector and a High-Purity Germanium (HPGe) detector. A photo-reflector assembly that contains the 210Po sample provides 100% efficiency for detecting the α particles. The combination between the HPGe and the LS detectors allows to reject non-coincident α-γ events while maintaining high resolution γ spectroscopy. Consequently, the faint 803-keV photopeak from 210Po could be observed in a background-free environment, and its intensity could be evaluated with good accuracy. Sample measurements were carried out over nine months to gather statistics and verify the reliability of the experimental procedure. The absolute intensity of the 803-keV line was found to be (1.22 ± 0.03) × 10−5, in excellent agreement with the adopted value in a recent data compilation and consistent with previous experimental works.

Boron neutron capture therapy (BNCT) is a promising cancer treatment that uses energetic ions released from 10B(n, α)7Li reactions. Accurate assessment of neutron energy spectra is important for simulation-based evaluation of neutron doses during BNCT. In this study, a proof-of-concept study was conducted for a neutron spectrometry technique that involves the use of a water phantom, which is commonly used for quality assurance in BNCT, as a moderator. The technique involves applying unfolding to the count rate distribution of the thermal neutron counter measured within the phantom to derive the energy spectrum. We performed experiments using a spherical 3He proportional counter in neutron fields generated by 252Cf and 241Am-Be sources. The results demonstrated that the spectrometer reasonably reproduced neutron spectra and showed the potential of using a water phantom as a moderator for such a technique.

The present work reports an analysis of the production yield of residues from the 6Li ＋ 181Ta reaction in a low-energy regime. The experimental yield of 183gOs, 183mOs, 182Os, 183Re, 183Ta, 182m2Ta, and 180Ta have been measured in the 27–43 MeV energy window and compared with equilibrium and pre-equilibrium model calculations under the framework of the nuclear reaction model code, EMPIRE-3.2.2. The maximum yield measured for 183gOs is 80.5 ± 14.9 MBq/C at 40.2 MeV energy in a 2.3 mg/cm2 thick Ta target corresponding to a cross-section of 360.1 ± 34.4 mb from the 181Ta(6Li,4n)183Os reaction and that for 183Re is 1.36 ± 0.4 MBq/C at 42.75 MeV in a 2.4 mg/cm2 thick target. The model estimations agree well with the experimental yields of 183gOs and 183Re. The possible production of stable residues has been estimated using the model-predicted cross-section in the studied energy range. A comparison of production yields of 183m,gOs from 6Li- and 7Li-induced reaction on Ta demonstrates the 6Li reaction as a better candidate. Thick target yields have been evaluated for Os and Re isotopes.

Radiation protection is crucial for the safe utilization of ionizing radiation and minimizing the harmful effect upon exposure, hence some standards have been defined by some relevant organizations for the safe uses of radiation. One of the parameters relevant to the calculation of gamma ray shielding is the half-value layer (HVL), which is normally calculated using the knowledge of linear attenuation coefficient (μ). In this research, an attempt has been made to directly calculate HVL without the knowledge of μ via Monte Carlo simulation technique. For this purpose, in the Monte Carlo N‐Particle eXtended (MCNPX) code, F1, F5 and Mesh Popul sequences tallies were defined and the optimal structure for the least measurement error was introduced. The MCNPX calculated values showed reasonable agreement with the experimental findings. According to the obtained results, it is suggested that in order to reduce the error of HVL calculations, in exchange for the MCNPX code, the values of the R parameter and the radiation angle of the source should be considered according to the calculations introduced in this plan. Because the results show that by considering the measurement error between 6 and 20%, the code output can be cited in different energy ranges.

165Er is a pure Auger-electron emitter with promising characteristics for therapeutic applications in nuclear medicine. The short penetration path and high Linear Energy Transfer (LET) of the emitted Auger electrons make 165Er particularly suitable for treating small tumor metastases. Several production methods based on irradiation with charged particles of Er and Ho targets can be found in the literature. In this paper, we report on the study of 165Er indirect production performed via the 166Er(p,2n)165Tm → 165Er reaction at the 18 MeV Bern medical cyclotron. Despite the use of highly enriched 166Er2O3 targets, several Tm radioisotopes are produced during the irradiation, making the knowledge of the cross sections involved crucial. For this reason, a precise investigation of the cross sections of the relevant nuclear reactions in the energy range of interest was performed by irradiating Er2O3 targets with different isotopic enrichment levels and using a method based on the inversion of a linear system of equations. For the reactions 164Er(p, γ)165Tm, 166Er(p,n)166Tm, 166Er(p, γ)167Tm, 167Er(p,3n)165Tm, 167Er(p, γ)168Tm, 168Er(p,2n)167Tm and 170Er(p,3n)168Tm, the nuclear cross section was measured for the first time. From the results obtained, the production yield and purity of the parent radioisotope 165Tm were calculated to assess the optimal irradiation conditions. Several production tests with solid targets were performed to confirm these findings.